Cas no 1806356-74-0 (3,4-Dichloro-2-nitromandelic acid)
3,4-Dichloro-2-nitromandelic acid is a specialized organic compound featuring a mandelic acid backbone substituted with nitro and dichloro functional groups. Its unique structure makes it a valuable intermediate in synthetic organic chemistry, particularly for the preparation of pharmaceuticals, agrochemicals, and other fine chemicals. The presence of both electron-withdrawing (nitro and chloro) and carboxylic acid groups enhances its reactivity in nucleophilic and electrophilic substitution reactions. This compound is particularly useful in the synthesis of complex molecules requiring precise functionalization. High purity and consistent quality ensure reliable performance in research and industrial applications. Proper handling and storage are recommended due to its reactive nature.
1806356-74-0 structure
Product Name:3,4-Dichloro-2-nitromandelic acid
CAS No:1806356-74-0
MF:C8H5Cl2NO5
MW:266.035000562668
CID:4939724
Update Time:2025-05-28
3,4-Dichloro-2-nitromandelic acid Chemical and Physical Properties
Names and Identifiers
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- 3,4-Dichloro-2-nitromandelic acid
-
- Inchi： 1S/C8H5Cl2NO5/c9-4-2-1-3(7(12)8(13)14)6(5(4)10)11(15)16/h1-2,7,12H,(H,13,14)
- InChI Key： DPXIBZBILRJFRY-UHFFFAOYSA-N
- SMILES： ClC1=C(C=CC(=C1[N+](=O)[O-])C(C(=O)O)O)Cl
Computed Properties
- Exact Mass: 264.9544776 g/mol
- Monoisotopic Mass: 264.9544776 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 295
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 103
- Molecular Weight: 266.03
3,4-Dichloro-2-nitromandelic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A015027322-250mg |
3,4-Dichloro-2-nitromandelic acid |
1806356-74-0 | 97% | 250mg |
470.40 USD | 2021-06-17 | |
| Alichem | A015027322-500mg |
3,4-Dichloro-2-nitromandelic acid |
1806356-74-0 | 97% | 500mg |
847.60 USD | 2021-06-17 | |
| Alichem | A015027322-1g |
3,4-Dichloro-2-nitromandelic acid |
1806356-74-0 | 97% | 1g |
1,534.70 USD | 2021-06-17 |
3,4-Dichloro-2-nitromandelic acid Related Literature
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Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
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